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Introduction

The Stimulator of Interferator of Genes (STING) pathway is a critical component of the innate
immune system that detects cytosolic DNA, leading to the production of type | interferons and
other pro-inflammatory cytokines. This response is pivotal in anti-viral and anti-tumor immunity.
STING agonists are a promising class of therapeutics being investigated for their potential to
enhance the immune response in various disease contexts, particularly in oncology.

STING Agonist-31 is a novel compound designed to activate the STING signaling cascade.
Understanding its impact on different immune cell populations is crucial for its development and
application. Flow cytometry is a powerful technique for single-cell analysis, enabling the
detailed characterization of cellular phenotypes and functions following treatment with STING
Agonist-31.

These application notes provide detailed protocols for the analysis of cells treated with STING
Agonist-31 using flow cytometry, including the assessment of immune cell activation, cytokine
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production, and signaling pathway activation.

STING Signaling Pathway

The activation of the STING pathway by an agonist like STING Agonist-31 initiates a signaling
cascade that results in the transcription of genes involved in the innate immune response.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b10822454?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10822454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

